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Compound of Interest

Compound Name: Sodium amide

Cat. No.: B107406 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sodium amide (NaNH₂), commonly known as sodamide, is a powerful, non-

nucleophilic strong base widely employed in organic and inorganic synthesis.[1][2] Its high

basicity (the pKa of its conjugate acid, ammonia, is ~38) makes it particularly effective for the

deprotonation of weak acids.[1][3] A primary application in inorganic chemistry is its use as a

reagent in metathesis (salt exchange) reactions to synthesize a variety of other metal amides

and nitrides, including those of alkali metals, transition metals, and lanthanides. This process

typically involves the reaction of sodium amide with a metal halide precursor, driven by the

formation of a stable sodium halide salt.[4]

General Principles and Reaction Mechanisms
The synthesis of metal amides using sodium amide generally proceeds via a salt metathesis

reaction. In this reaction, the amide anion (NH₂⁻) from sodium amide displaces the anionic

ligand (typically a halide) of a metal precursor. The thermodynamic driving force for this

reaction is often the formation of a highly stable and insoluble alkali metal halide, such as

sodium chloride (NaCl), which precipitates from the reaction medium.

The general reaction can be represented as:

MClₓ + x NaNH₂ → M(NH₂)ₓ + x NaCl
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Where 'M' is a metal and 'x' is its oxidation state. Depending on the metal and reaction

conditions, the resulting metal amide may be stable or can undergo further decomposition,

often upon heating, to form metal nitrides.[4][5]
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Reactants

Products

Metal Precursor (e.g., MClx)

Target Metal Amide (M(NH2)x)

+ x NaNH2

Sodium Halide Byproduct (NaCl)

- x NaCl

Sodium Amide (NaNH2)
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Start: Inert Atmosphere (Glovebox)

Grind Metal Chloride and
NaNH2 Separately

Mix Stoichiometric Amounts
of Powders

Heat Mixture to
Ignition Temperature

Self-Propagating
Combustion Reaction

Cool to Room
Temperature

Wash with Solvent
(e.g., H2O, EtOH) to

Remove NaCl Byproduct

Isolate Product via
Centrifugation/Filtration

Dry Product Under
Vacuum

End: Characterize
Product (e.g., XRD)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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